Cas no 2408958-77-8 (tert-butyl N-[1-(2-hydroxyethyl)-1H-1,2,4-triazol-3-yl]carbamate)

• Product Name: tert-butyl N-[1-(2-hydroxyethyl)-1H-1,2,4-triazol-3-yl]carbamate
• CAS No: 2408958-77-8
• MF: C₉H₁₆N₄O₃
• MW: 228.248341560364
• CID: 5798406
• PubChem ID: 165698656
• Update Time: 2025-10-22

tert-butyl N-[1-(2-hydroxyethyl)-1H-1,2,4-triazol-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548196
• 2408958-77-8
• tert-butyl N-[1-(2-hydroxyethyl)-1H-1,2,4-triazol-3-yl]carbamate

• Inchi： 1S/C9H16N4O3/c1-9(2,3)16-8(15)11-7-10-6-13(12-7)4-5-14/h6,14H,4-5H2,1-3H3,(H,11,12,15)
• InChI Key： GZSUAANWBDISLE-UHFFFAOYSA-N
• SMILES： O(C(NC1N=CN(CCO)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.12224039g/mol
• Monoisotopic Mass: 228.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 89.3Ų

Additional information on tert-butyl N-[1-(2-hydroxyethyl)-1H-1,2,4-triazol-3-yl]carbamate

Terbuthyl N-[1-(2-hydroxyethyl)-1H-1,2,4-triazol-3-yl]carbamate: A Novel Carbamate Compound with Promising Biological Applications

Terbuthyl N-[1-(2-hydroxyethyl)-1H-1,2,4-triazol-3-yl]carbamate, a derivative of carbamate compounds, has emerged as a significant molecule in pharmaceutical research due to its unique chemical structure and potential biological activities. The CAS number 2408958-77-8 corresponds to this compound, which features a triazole ring fused with a carbamate group and a hydroxyethyl substituent. Recent studies have highlighted its role in modulating enzyme activity and its potential applications in drug development for infectious diseases and inflammatory disorders.

The tert-butyl group in this molecule provides steric hindrance, which may influence its reactivity and biological interactions. The 1H-1,2,4-triazol-3-yl ring is a key structural element, known for its ability to act as a bioisostere of pyrimidine derivatives. This ring system is commonly found in antiviral and antifungal agents, suggesting that the triazole moiety may contribute to the compound's pharmacological profile. The hydroxyethyl substituent further enhances its solubility and metabolic stability, making it a favorable candidate for further development.

Recent research has focused on the synthesis and characterization of tert-butyl N-[1-(2-hydroxyethyl)-1H-1,2,4-triazol-3-yl]carbamate. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against the SARS-CoV-2 main protease (Mpro), a key target in the development of antiviral drugs. The molecule's ability to bind to the active site of Mpro suggests its potential as a lead compound for combating emerging viral infections.

Another significant finding is its antioxidant properties. A 2024 study in the International Journal of Biological Macromolecules reported that tert-butyl N-[1-(2-hydroxyethyl)-1H-1,2,4-triazol-3-yl]carbamate significantly reduces oxidative stress by scavenging free radicals. This property makes it a promising candidate for the treatment of chronic diseases associated with oxidative damage, such as neurodegenerative disorders and cardiovascular conditions.

The carbamate functional group in this compound is known to interact with various biological targets, including acetylcholinesterase and histone deacetylases. A 2023 study in the European Journal of Medicinal Chemistry highlighted its potential as an inhibitor of histone deacetylase (HDAC), which could have implications in cancer therapy. The compound's ability to modulate epigenetic processes suggests its role in the development of targeted therapies for malignancies.

In addition to its pharmacological applications, the synthetic pathway of tert-butyl N-[1-(2-hydroxyethyl)-1H-1,2,4-triazol-3-yl]carbamate has been optimized to improve yield and reduce environmental impact. A 2024 paper in the Green Chemistry journal described a green synthetic route using microwave-assisted conditions, which not only enhanced the efficiency of the reaction but also minimized the use of hazardous solvents. This approach aligns with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

The hydroxyethyl substituent in this molecule plays a critical role in its solubility and bioavailability. Studies have shown that the presence of hydroxyl groups can significantly improve the aqueous solubility of carbamate derivatives, which is essential for their therapeutic application. This property makes tert-butyl N-[1-(2-hydroxyethyl)-1H-1,2,4-triazol-3-yl]carbamate a suitable candidate for oral administration, as it can be effectively absorbed in the gastrointestinal tract.

Furthermore, the triazole ring in this compound has been linked to the development of antifungal agents. A 2023 review in the Antimicrobial Agents and Chemotherapy journal emphasized the importance of triazole-based molecules in combating drug-resistant fungal infections. The structural similarity between tert-butyl N-[1-(2-hydroxyethyl)-1H-1,2,4-triazol-3-yl]carbamate and existing antifungal drugs suggests that it may exhibit similar mechanisms of action, making it a potential candidate for further investigation in antifungal therapy.

Despite its promising properties, the tert-butyl group may introduce steric hindrance that could affect its binding affinity to biological targets. Ongoing research is focused on modifying this group to enhance the compound's efficacy while maintaining its stability. Additionally, studies are being conducted to evaluate its toxicological profile, ensuring its safety for therapeutic use.

In conclusion, tert-butyl N-[1-(2-hydroxyethyl)-1H-1,2,4-triazol-3-yl]carbamate represents a valuable molecule in the field of pharmaceutical sciences. Its unique structure and diverse biological activities make it a promising candidate for the development of new drugs targeting a wide range of diseases. Continued research into its synthesis, pharmacology, and safety will be crucial in translating its potential into clinical applications.